1-(Bicyclo[2.2.1]heptan-2-ylmethyl)thiourea

• Molecular Formula: C9H16N2S
• Molecular Weight: 184.30 g/mol
• IUPAC Name: 2-bicyclo[2.2.1]heptanylmethylthiourea
• InChI: InChI=1S/C9H16N2S/c10-9(12)11-5-8-4-6-1-2-7(8)3-6/h6-8H,1-5H2,(H3,10,11,12)
• InChI Key: YVLFWOZQVCZOOB-UHFFFAOYSA-N
• Canonical SMILES: C1CC2CC1CC2CNC(=S)N

Description

1-(Bicyclo[2.2.1]heptan-2-ylmethyl)thiourea is a useful research compound. Its molecular formula is C9H16N2S and its molecular weight is 184.30 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A 250 mL round-bottomed flask equipped with a magnetic stir bar was charged with 6.17 g (22.4 mmol) of 1-benzoyl-3-(bicyclo[2.2.1]heptan-2-ylmethyl)thiourea in 30 mL of MeOH. KOH was added (2.55 g, 45.4 mmol) and the reaction was stirred at ambient temperature for 4 h. Water (150 mL) was then added to the reaction mixture, and the solid was removed by filtration. The flask and filter cake were rinsed with 40 mL of H2O. The collected solid was then suspended in 15 mL of MTBE, and the solid was collected by filtration providing the desired thiourea. MS (ESI, pos. ion) m/z: 185.2 (M+H).